Cas no 920760-21-0 (4-Pyrimidinecarboxylic acid, 6-(bromomethyl)-)

• Product Name: 4-Pyrimidinecarboxylic acid, 6-(bromomethyl)-
• CAS No: 920760-21-0
• MF: C₆H₅BrN₂O₂
• MW: 217.020100355148
• CID: 747364
• PubChem ID: 57944073
• Update Time: 2025-04-19

4-Pyrimidinecarboxylic acid, 6-(bromomethyl)- Chemical and Physical Properties

Names and Identifiers

• 4-Pyrimidinecarboxylic acid, 6-(bromomethyl)-
• 6-(bromomethyl)-4-Pyrimidinecarboxylic acid
• 6-(bromomethyl)pyrimidine-4-carboxylic acid
• 6-bromomethyl-pyrimidine-4-carboxylic acid
• 920760-21-0
• SCHEMBL4373472
• DTXSID50728444
• LMONDLCFUQIOME-UHFFFAOYSA-N
• FT-0722843

• Inchi： 1S/C6H5BrN2O2/c7-2-4-1-5(6(10)11)9-3-8-4/h1,3H,2H2,(H,10,11)
• InChI Key： LMONDLCFUQIOME-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C(=O)O)N=CN=1

Computed Properties

• Exact Mass: 215.95344g/mol
• Monoisotopic Mass: 215.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.1Ų